Cas no 2034384-59-1 (3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide)

• Product Name: 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide
• CAS No: 2034384-59-1
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5771114
• PubChem ID: 121016622
• Update Time: 2025-06-08

3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• F6216-0251
• 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide
• 3-(dimethylamino)-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide
• 2034384-59-1
• AKOS026687280

• Inchi： 1S/C16H21N3O2/c1-12-10-15(21-18-12)8-5-9-17-16(20)13-6-4-7-14(11-13)19(2)3/h4,6-7,10-11H,5,8-9H2,1-3H3,(H,17,20)
• InChI Key： GXJQZQFEDOARAU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCNC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide

Comprehensive Overview of 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide (CAS No. 2034384-59-1)

3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide (CAS No. 2034384-59-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethylamino group and a 3-methyl-1,2-oxazol-5-yl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's benzamide core is a common pharmacophore found in many FDA-approved drugs, which has sparked interest in its structure-activity relationship (SAR) studies. Recent publications highlight its relevance in neurodegenerative disease research, particularly for conditions like Alzheimer's and Parkinson's, where modulation of specific protein pathways is crucial. This connection to neurological disorders, a hot topic in medical research, enhances its significance in contemporary scientific literature.

From a synthetic chemistry perspective, 2034384-59-1 presents interesting challenges due to its heterocyclic oxazole component. The 3-methyl-1,2-oxazole ring system is known for its metabolic stability and bioavailability-enhancing properties, making it valuable in medicinal chemistry optimization. Current research focuses on developing efficient synthetic routes for this compound, with particular emphasis on green chemistry principles and atom economy – both trending topics in synthetic organic chemistry.

The physicochemical properties of 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide have been extensively studied. Its logP value and hydrogen bonding capacity suggest favorable drug-likeness characteristics, meeting many criteria of Lipinski's Rule of Five. These properties are frequently searched by medicinal chemists and computational biologists working on in silico drug design projects, making this compound relevant to cutting-edge computer-aided drug discovery approaches.

In the context of bioisosteric replacement strategies, the oxazole ring in this compound serves as an excellent substitute for more labile functional groups. This application aligns with current pharmaceutical industry efforts to improve metabolic stability and half-life extension of drug candidates – topics generating significant discussion in recent ACS Medicinal Chemistry Letters and Journal of Medicinal Chemistry publications.

Analytical characterization of CAS 2034384-59-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The quality control aspects of this compound are particularly important for researchers investigating its potential as a chemical probe or biological tool compound. These applications are currently trending in chemical biology research, especially for target validation studies in signal transduction pathways.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, Excretion) of 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide are subjects of ongoing investigation. Preliminary data suggest interesting blood-brain barrier permeability characteristics, which could be valuable for CNS drug development – a rapidly growing sector in the pharmaceutical industry addressing unmet medical needs in psychiatric disorders and chronic pain management.

From a commercial perspective, the availability of 2034384-59-1 from specialty chemical suppliers has increased in recent years, reflecting growing research interest. The compound is typically offered with comprehensive certificates of analysis and various packaging options to support both academic research and industrial-scale drug discovery programs. This accessibility makes it attractive for high-throughput screening campaigns targeting novel therapeutic indications.

The intellectual property landscape surrounding this compound shows several patent applications, particularly in the area of small molecule therapeutics. These filings often highlight its potential as a scaffold for combinatorial chemistry and its utility in developing selective enzyme inhibitors. Such applications resonate with current industry focus on personalized medicine and orphan drug development strategies.

Future research directions for 3-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide may include detailed mechanism of action studies, crystal structure determination of target complexes, and exploration of its potential in combination therapies. These areas align well with current scientific priorities in translational research and drug repurposing initiatives, ensuring continued relevance of this compound in pharmaceutical innovation.